Cas no 2171938-00-2 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid
• CAS No: 2171938-00-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5760635
• PubChem ID: 165762601
• Update Time: 2025-06-14

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171938-00-2
• EN300-1535637
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-4-methylpentanoic acid
• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid

• Inchi： 1S/C25H30N2O6/c1-16(10-11-24(30)31)13-26-23(29)12-17(28)14-27-25(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22,28H,10-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： HTSLZGJDAHYJST-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C)CCC(=O)O)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid

Comprehensive Overview of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid (CAS No. 2171938-00-2)

The compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid (CAS No. 2171938-00-2) is a highly specialized peptide derivative widely utilized in pharmaceutical research, bioconjugation, and drug development. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hydroxybutanamido moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound to study protein-protein interactions, enzyme inhibition, and targeted drug delivery systems.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biologics. The Fmoc-protected amino acid derivative, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid, plays a pivotal role in these applications due to its compatibility with automated peptide synthesizers and its ability to enhance peptide stability. Its CAS No. 2171938-00-2 is frequently cited in patents and academic papers focusing on therapeutic peptides and biomaterials.

One of the most searched questions in peptide chemistry revolves around the optimal conditions for Fmoc deprotection. This compound’s Fmoc group can be selectively removed under mild basic conditions, making it a preferred choice for stepwise peptide assembly. Additionally, its hydroxybutanamido side chain offers opportunities for post-synthetic modifications, such as glycosylation or fluorescent labeling, which are critical for imaging studies and diagnostic applications.

The rise of AI-driven drug discovery has further highlighted the importance of high-purity peptide intermediates like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid. Machine learning models often rely on structure-activity relationship (SAR) data derived from such compounds to predict bioactivity and toxicity profiles. This aligns with the growing trend of computational chemistry in accelerating drug candidate screening.

From an SEO perspective, keywords like “Fmoc-amino acid derivatives”, “peptide synthesis reagents”, and “CAS 2171938-00-2 applications” are highly relevant. Researchers often search for “how to handle Fmoc-protected peptides” or “best practices for peptide purification”, underscoring the need for detailed technical guidance. This compound’s versatility in bioconjugation chemistry also makes it a hotspot for queries related to “site-specific protein modification” and “click chemistry in peptides”.

In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4-methylpentanoic acid (CAS No. 2171938-00-2) is a cornerstone in modern peptide science. Its applications span from academic research to industrial-scale drug production, reflecting its critical role in advancing biopharmaceutical innovations. As the field evolves, this compound will likely remain at the forefront of next-generation therapeutics and diagnostic tools.